Cas no 13037-79-1 (Phenol,2-(1,1-dimethylethyl)-3-methyl-)

• Product Name: Phenol,2-(1,1-dimethylethyl)-3-methyl-
• CAS No: 13037-79-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 192321
• PubChem ID: 83071
• Update Time: 2025-04-19

Phenol,2-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1,1-dimethylethyl)-3-methyl-
• 2-tert-butyl-3-methylphenol
• m-Cresol,2-tert-butyl- (7CI,8CI)
• o-tert-Butyl-m-cresol
• Phenol, 2-(1,1-dimethylethyl)-3-methyl-
• 2-(1,1-DIMETHYLETHYL)-3-METHYLPHENOL
• SDJUKATYFRSDAS-UHFFFAOYSA-N
• 2-tert-Butyl-m-cresol
• MB23479
• 2-tert-Butyl-3-methylphenol #
• SCHEMBL112587
• DTXSID7065336
• S2NJ28RZ44
• m-Cresol, 2-tert-butyl-
• mono-t-butyl-m-cresol
• NS00044728
• UNII-S2NJ28RZ44
• 13037-79-1

• Inchi： 1S/C11H16O/c1-8-6-5-7-9(12)10(8)11(2,3)4/h5-7,12H,1-4H3
• InChI Key： SDJUKATYFRSDAS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C)=C1C(C)(C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes